Cas no 117621-64-4 (ICI 192605)

• Product Name: ICI 192605
• CAS No: 117621-64-4
• MF: C₂₂H₂₃ClO₅
• MW: 402.868026018143
• CID: 155031
• PubChem ID: 329815367
• Update Time: 2025-10-14

ICI 192605 Chemical and Physical Properties

Names and Identifiers

• 4-Hexenoic acid,6-[(2R,4R,5S)-2-(2-chlorophenyl)-4-(2-hydroxyphenyl)-1,3-dioxan-5-yl]-,(4Z)-rel-
• (Z)-6-[(2R,4R,5S)-2-(2-chlorophenyl)-4-(2-hydroxyphenyl)-1,3-dioxan-5-yl]hex-4-enoic acid
• 4-Hexenoic acid,6-[(2R,4R,5S)-2-(2-chlorophenyl)-4-(2-hydroxyphenyl)-1,3-dioxan-5-yl]-,(4Z)-re...
• ICI 192,605
• ICI-192,605
• (4Z)-6-<(2RS,4RS
• (4Z)-rel
• (Z)-6-(-2-(2-chlorophenyl)-4-(2-hydroxyphenyl)-1,3-dioxan-5-yl)hex-4-enoic acid
• 4(Z)-6-(2,4,5-cis)-[(2-chlorophenyl)-4-(2-hydroxyphenyl)-1,3-dioxan-5-yl]hexenoic acid
• 4(Z)-6-(2-o-chlorophenyl-4-o-hydroxyphenyl-1,3-dioxan-cis-5-yl) hexenoic acid
• 4-(Z)-6-(2-O-CHLOROPHENYL-4-O-HYDROXYPHENYL-1,3-DIOXAN-CIS-5-YL)HEXENOIC ACID
• 4-Hexenoic acid,6-(2-(2-chlorophenyl)-4-(2-hydroxyphenyl)-1,3-dioxan-5-yl)-,(2alpha,4alpha,5alpha(Z))
• 6-(2-(2-Chlorophenyl-4-hydroxyphenyl)-1,3-dioxan-5-yl)hexenoic acid
• (4Z)-rel-
• 4-Hexenoic acid
• 6-[(2R,4R,5S)-2-(2-chlorophenyl)-4-(2-hydroxyphenyl)-1,3-dioxan-5-yl]-
• ICI 191606
• 4-(Z)-6-(2-O-Chlorophenyl-4-O-hydroxyphenyl-1,3-dioxan-cis-5-yl)hexanoic Acid
• ICI 192605
• 6-(2-(2-chlorophenyl-4-hydroxyphenyl)-1,3-dioxan-5-yl)hexenoic acid
• UNII-FQ9418XA31
• SCHEMBL1900728
• 4-HEXENOIC ACID, 6-((2R,4R,5S)-2-(2-CHLOROPHENYL)-4-(2-HYDROXYPHENYL)-1,3-DIOXAN-5-YL)-, (4Z)-REL-
• 117621-64-4
• ICI 192605, >=98% (HPLC)
• J-003642
• DTXSID801026087
• E98657
• FQ9418XA31
• BI178670
• Ici-192605
• HY-101236
• AKOS040748554
• NCGC00485358-01
• CS-0021025
• MYRISTYL-G-PICOLINIUMCHLORIDE
• CHEMBL4751326
• 4-Hexenoic acid, 6-(2-(2-chlorophenyl)-4-(2-hydroxyphenyl)-1,3-dioxan-5-yl)-, (2alpha,4alpha,5alpha(Z))-
• (4Z)-rel-6-[(2R,4R,5S)-2-(2-Chlorophenyl)-4-(2-hydroxyphenyl)-1,3-dioxan-5-yl]-4-hexenoic acid
• DA-54237

• MDL： MFCD00673936
• Inchi： 1S/C22H23ClO5/c23-18-11-6-4-9-16(18)22-27-14-15(8-2-1-3-13-20(25)26)21(28-22)17-10-5-7-12-19(17)24/h1-2,4-7,9-12,15,21-22,24H,3,8,13-14H2,(H,25,26)/b2-1-/t15-,21+,22+/m0/s1
• InChI Key： WHUIENZXNGAHQI-YGPRPMEGSA-N
• SMILES： ClC1C=CC=CC=1[C@@H]1OC[C@H](C/C=C\CCC(=O)O)[C@H](C2C=CC=CC=2O)O1

Computed Properties

• Exact Mass: 402.12300
• Monoisotopic Mass: 402.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.1
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.262±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 124-126 ºC
• Boiling Point: 540.1 °C at 760 mmHg
• Flash Point: 280.4 °C
• Refractive Index: 1.583
• Solubility: Insuluble (8.9E-3 g/L) (25 ºC),
• PSA: 75.99000
• LogP: 5.25960
• Solubility: Not determined

ICI 192605 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on ICI 192605

Professional Introduction to Compound CAS No. 117621-64-4 and Product Name: ICI 192605

Compound CAS No. 117621-64-4 and the product name ICI 192605 are two significant entities in the field of pharmaceutical chemistry and biomedicine. These compounds have garnered considerable attention due to their unique chemical properties and potential applications in drug development. TheCAS number, a unique identifier for chemical substances, ensures precise identification and differentiation of compounds in scientific literature and industrial applications. ICI 192605, derived from the chemical company ICI (Imperial Chemical Industries), has been extensively studied for its pharmacological effects, particularly in the context of cardiovascular and metabolic diseases.

The chemical structure of CAS No. 117621-64-4 exhibits a complex arrangement of functional groups that contribute to its biological activity. This compound has been investigated for its role in modulating various biological pathways, making it a promising candidate for therapeutic intervention. Recent research has highlighted its potential in treating conditions related to inflammation and oxidative stress, areas where targeted drug delivery systems are crucial.

In the realm of pharmaceutical development, ICI 192605 has been utilized as a key intermediate in synthesizing more complex molecules with enhanced therapeutic efficacy. The compound’s ability to interact with specific enzymes and receptors has been leveraged to develop novel drug candidates that address unmet medical needs. For instance, studies have demonstrated its effectiveness in inhibiting certain enzymes involved in the progression of metabolic disorders.

One of the most intriguing aspects of ICI 192605 is its mechanism of action, which involves intricate interactions at the molecular level. Researchers have employed advanced spectroscopic techniques and computational modeling to unravel the compound’s binding affinity and dynamic behavior within biological systems. These insights have not only deepened our understanding of the compound’s pharmacodynamics but also paved the way for rational drug design.

The synthesis of CAS No. 117621-64-4 presents unique challenges due to its complex molecular architecture. However, advancements in synthetic chemistry have enabled more efficient and scalable production methods. These innovations have been instrumental in bringing this compound closer to clinical application, where it could significantly impact patient care.

Current research trends indicate that ICI 192605 is being explored for its potential in combination therapies. By synergizing its effects with other pharmacological agents, researchers aim to develop treatment regimens that offer superior outcomes for patients suffering from chronic diseases. Preliminary clinical trials have shown encouraging results, suggesting that this approach warrants further investigation.

The role of computational biology in studying these compounds cannot be overstated. High-throughput screening (HTS) and machine learning algorithms have accelerated the discovery process by identifying novel interactions and predicting drug efficacy. These tools have been particularly valuable in analyzing the vast datasets generated by experiments involving CAS No. 117621-64-4 and ICI 192605, leading to more informed decision-making in drug development.

Future directions in this field are likely to focus on optimizing the pharmacokinetic properties of these compounds. Enhancing their bioavailability and reducing side effects will be critical steps toward achieving widespread clinical adoption. Additionally, exploring derivatives of ICI 192605 could yield new compounds with improved therapeutic profiles.

The interdisciplinary nature of modern pharmaceutical research underscores the importance of collaboration between chemists, biologists, and clinicians. By integrating knowledge from various domains, scientists can develop holistic strategies for addressing complex diseases. The study of CAS No. 117621-64-4 and ICI 192605 exemplifies this collaborative approach, highlighting the potential for breakthroughs driven by multidisciplinary innovation.